Cas no 1941-66-8 (D-Alanine,N-(N-acetylmuramoyl)-, 1'®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI))
1941-66-8 structure
Product Name:D-Alanine,N-(N-acetylmuramoyl)-, 1'®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)
CAS No:1941-66-8
MF:C23H36N4O20P2
MW:750.494269371033
CID:139784
PubChem ID:5490066
Update Time:2025-04-19
D-Alanine,N-(N-acetylmuramoyl)-, 1'®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI) Chemical and Physical Properties
Names and Identifiers
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- (2R)-2-[[(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4
- UDP-N-acetylmuramylalanine
- (2R)-2-{[(2R)-2-{[(3R,4R,5S,6R)-3-(acetylamino)-2-{[{[{[(2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methoxy}(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]oxy}-5-hydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-4-yl]oxy}propanoyl]amino
- D-Alanine, N-(N-acetylmuramoyl)-, 1'-5'-ester with uridine 5'-(trihydrogen diphosphate)
- D-Alanine,N-(N-acetylmuramoyl)-, 1'®
- P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)
- Udp-murnac-ala
- Udp-N-acetylmuramyl-L-alanine
- (2R)-2-[[(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoic acid
- 1941-66-8
- DTXSID501344474
- D-Alanine,N-(N-acetylmuramoyl)-, 1'®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)
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- Inchi: 1S/C23H36N4O20P2/c1-8(21(35)36)24-19(34)9(2)43-18-14(25-10(3)29)22(45-11(6-28)16(18)32)46-49(40,41)47-48(38,39)42-7-12-15(31)17(33)20(44-12)27-5-4-13(30)26-23(27)37/h4-5,8-9,11-12,14-18,20,22,28,31-33H,6-7H2,1-3H3,(H,24,34)(H,25,29)(H,35,36)(H,38,39)(H,40,41)(H,26,30,37)/t8-,9-,11-,12-,14-,15-,16-,17-,18-,20-,22?/m1/s1
- InChI Key: NTMMCWJNQNKACG-JKXSCJIPSA-N
- SMILES: P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O)OC1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@@H](C(N[C@@H](C(=O)O)C)=O)C)NC(C)=O
Computed Properties
- Exact Mass: 750.13988
- Monoisotopic Mass: 750.139813
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 49
- Rotatable Bond Count: 15
- Complexity: 1400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 356
- XLogP3: -6.4
Experimental Properties
- Density: 1.74
- Refractive Index: 1.626
- PSA: 355.81
- LogP: -2.55490
D-Alanine,N-(N-acetylmuramoyl)-, 1'®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI) Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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